2,3,4,5-Tetrachlorobenzoyl chloride

• IUPAC Name: 2,3,4,5-tetrachlorobenzoyl chloride
• InChI: InChI=1S/C7HCl5O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
• InChI Key: IROWIXYGGPOJFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)Cl
• Molecular Formula: C7HCl5O
• DSSTOX Substance ID: DTXSID00420183
• Molecular Weight: 278.3 g/mol
• CAS No.: 42221-52-3

Description

2,3,4,5-Tetrachlorobenzoyl chloride (TCBC, CAS 42221-52-3) is a highly chlorinated aromatic acyl chloride with the molecular formula C₇HCl₅O and a molecular weight of 278.33 g/mol. It appears as a white to off-white crystalline solid with a melting point of 38.0–42.0°C and solubility in toluene . The compound is moisture-sensitive and requires storage under inert gases to prevent hydrolysis . Industrially, TCBC is synthesized via chlorination of toluene derivatives or refinement of 4-chlorobenzotrichloride (p-TRI), a byproduct of side-chain chlorination processes, enhancing sustainability by reducing waste . Its primary applications include synthesizing fire retardants (e.g., N-(halobenzoyl)phthalimides) and serving as an intermediate in agrochemical and pharmaceutical production .

Preparation Methods

Detailed Preparation Methodology

Starting Materials and Initial Reactions

• The primary raw material is 3,4,5,6-tetrachlorophthalic anhydride or 3,4,5,6-tetrachlorophthalic acid .
• Condensation with amines (e.g., methylamine or other suitable amines) in the presence of aprotic solvents such as toluene or polar aprotic solvents is a common first step.
• This condensation forms intermediates that are amenable to further halogenation or chlorination.

Decarboxylation and Hydrolysis

• The condensation product undergoes hydrolysis and decarboxylation to yield the 2,3,4,5-tetrachlorobenzoic acid .
• This step is typically performed in aromatic hydrocarbon solvents (e.g., toluene, trimethylbenzene) under elevated temperatures (120–160 °C) in the presence of organic tertiary amine catalysts such as tri-n-propylamine or tri-n-butylamine.
• The reaction time ranges from 10 to 30 hours, ensuring complete conversion with residual starting material below 1%.

Conversion to Benzoyl Chloride

• The 2,3,4,5-tetrachlorobenzoic acid is then converted to 2,3,4,5-tetrachlorobenzoyl chloride by reaction with chlorinating agents.
• Common chlorinating reagents include thionyl chloride (SOCl₂) , phosphorus pentachloride (PCl₅) , or oxalyl chloride .
• The reaction is catalyzed by organic amide catalysts such as N,N-dimethylformamide (DMF) or derivatives thereof.
• Typical reaction conditions involve heating at 50 °C up to reflux for 3 to 15 hours.
• The reaction progress is monitored until the residual acid content is less than 0.5%.

Purification

• After completion, low-boiling substances are removed by distillation under reduced pressure.
• The product is purified by vacuum rectification to obtain high-purity this compound.

Representative Reaction Scheme

Step	Reactants	Conditions	Product
1. Condensation	3,4,5,6-Tetrachlorophthalic anhydride + Methylamine	Toluene, polar aprotic solvent, reflux	Condensation intermediate
2. Hydrolysis and Decarboxylation	Condensation intermediate	Aromatic hydrocarbon solvent, 120–160 °C, 10–30 h, organic tertiary amine catalyst	2,3,4,5-Tetrachlorobenzoic acid
3. Acyl Chloride Formation	2,3,4,5-Tetrachlorobenzoic acid + Chlorinating agent (SOCl₂ or PCl₅) + DMF catalyst	50 °C to reflux, 3–15 h	This compound
4. Purification	Crude acyl chloride	Vacuum distillation	Pure this compound

Key Research Findings and Advantages

• Catalyst Use: Organic tertiary amines (e.g., tri-n-propylamine) and organic amide catalysts (e.g., DMF) significantly improve reaction rates and yields.
• Solvent Selection: Aromatic hydrocarbons such as toluene or trimethylbenzene are preferred for decarboxylation steps due to their high boiling points and solvent recovery potential.
• Process Efficiency: Combining decarboxylation and acyl chloride formation steps reduces the number of unit operations, shortens production cycles, and improves overall yield.
• Environmental and Economic Benefits: Efficient solvent recovery and catalyst recycling reduce waste and lower production costs.
• Industrial Viability: The described methods are scalable and suitable for industrial production with yields exceeding 90% and purity levels suitable for pharmaceutical intermediates.

Comparative Data Table of Preparation Parameters

Parameter	Typical Range/Value	Notes
Starting material	3,4,5,6-Tetrachlorophthalic anhydride or acid	Purity > 98%
Condensation solvent	Toluene, polar aprotic solvents	Solvent load 1–20 times raw material weight
Decarboxylation temperature	120–160 °C	Reaction time 10–30 hours
Catalyst (tertiary amine)	0.01–0.1 molar ratio vs. substrate	Tri-n-propylamine, tri-n-butylamine preferred
Chlorinating agent	Thionyl chloride, PCl₅, oxalyl chloride	0.33–10 molar ratio vs. acid
Acyl chloride reaction temp	50 °C to reflux	Reaction time 3–15 hours
Residual acid content	< 0.5%	Indicates reaction completeness
Product purity	> 98%	After vacuum distillation

Chemical Reactions Analysis

Types of Reactions: 2,3,4,5-Tetrachlorobenzoyl chloride undergoes various chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

• Reduction: Reduction reactions can lead to the formation of different chlorinated benzene derivatives.

• Substitution: It can participate in nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromyl chloride (CrO2Cl2).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

• Substitution: Nucleophiles like alcohols, amines, and thiols are used in substitution reactions.

Major Products Formed:

• Oxidation: 2,3,4,5-Tetrachlorobenzoic acid.

• Reduction: Various chlorinated benzene derivatives.

• Substitution: Substituted benzoyl chlorides and other derivatives.

Scientific Research Applications

Synthetic Intermediate in Pharmaceuticals

2,3,4,5-Tetrachlorobenzoyl chloride serves as an important intermediate in the synthesis of various pharmaceutical compounds. Its chlorinated structure enhances reactivity and selectivity in chemical reactions.

Case Study: Synthesis of Antibacterial Agents

A notable application is in the production of the antibiotic Ofloxacin. The compound is utilized to synthesize key intermediates that are crucial for the formation of this drug. The reaction pathways typically involve acylation processes where this compound acts as an acylating agent to introduce the benzoyl moiety into target molecules .

Production of Agrochemicals

The compound is also employed in the synthesis of agrochemicals. Its chlorinated nature makes it suitable for producing herbicides and pesticides that require high stability and efficacy.

Data Table: Agrochemical Products Derived from this compound

Agrochemical Product	Application	Synthesis Method
Herbicide A	Weed control	Acylation with amines
Pesticide B	Insect control	Nucleophilic substitution reactions

Material Science Applications

In material science, this compound is used as a precursor for synthesizing polymers with specific properties such as thermal stability and chemical resistance.

Example: Polymer Synthesis

The compound can be polymerized to create chlorinated polymers that exhibit enhanced mechanical properties and resistance to solvents. These materials find applications in coatings and adhesives .

Research Applications

Recent studies have explored the use of this compound in developing new compounds with potential biological activities. For instance, research has indicated that derivatives of this compound show promising inhibitory effects on certain enzymes related to metabolic disorders.

Case Study: Enzyme Inhibition

Research published in MDPI highlighted that borylated derivatives of 2,3,4,5-tetrachlorobenzamides exhibited potent inhibition against α-glucosidase and other glycosidases. These findings suggest potential therapeutic applications in managing diabetes .

Environmental Considerations

While this compound has many industrial applications, it is classified as a hazardous substance (UN No. 3261). Proper handling and disposal methods are essential to mitigate environmental impacts associated with its use .

Mechanism of Action

2,3,4,5-Tetrachlorobenzoyl chloride is similar to other chlorinated benzoyl chlorides, such as 2,4,5-trichlorobenzoyl chloride and 2,3,5-trichlorobenzoyl chloride. it is unique in its degree of chlorination and the resulting chemical properties. The presence of four chlorine atoms on the benzene ring makes it more reactive and versatile compared to its less chlorinated counterparts.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2,3,4,5-Tetrafluorobenzoyl Chloride (CAS 94695-48-4)

• Structural Differences : Fluorine replaces chlorine at all four ortho and meta positions.
• Physical Properties :
  • Molecular formula: C₇HClF₄O ; molecular weight: 224.53 g/mol (lighter due to fluorine substitution).
  • Market data indicates industrial relevance, with dedicated global market reports highlighting applications in electronics and specialty chemicals .
• Reactivity and Applications: Used in [3+3] heterocyclization reactions to synthesize fluorine-containing quinazolinones, demonstrating higher reactivity in cyclocondensation due to fluorine’s electronegativity . Less corrosive than TCBC, though specific safety data are less documented.

Table 1: Physical and Chemical Comparison

Property	TCBC	2,3,4,5-Tetrafluorobenzoyl Chloride
Molecular Formula	C₇HCl₅O	C₇HClF₄O
Molecular Weight (g/mol)	278.33	224.53
Melting Point (°C)	38.0–42.0	Not reported
Solubility	Toluene	Likely similar polar solvents
Key Applications	Fire retardants, agrochemicals	Heterocyclic compounds, electronics
Safety Profile	Corrosive, severe skin/eye damage	Less hazardous data available

Tetrachlorobenzamide Derivatives

• Structural Relationship : TCBC is a precursor to 2,3,4,5-tetrachlorobenzamide and tetrachlorobenzanilide via reaction with ammonia or aniline .
• Synthesis Efficiency :
  • Direct synthesis from TCBC achieves >90% yield for amides.
  • Indirect routes via perchlorination of toluene yield 2,3,4,5-tetrachlorobenzoic acid with lower efficiency (14–29%) .
• Applications : Primarily used in polymer stabilizers and bioactive molecules, contrasting with TCBC’s role in reactive intermediates.

Chlorinated Biphenyl Analogs

• Polarity and Hydrophobicity :
  • TCBC’s biphenyl analog exhibits lower polarity than 2,2',6,6'-tetrachlorobiphenyl, leading to reduced hydration free energy (−1.2 kcal/mol) and higher hydrophobicity .
  • This suggests TCBC’s solubility and reactivity are influenced by chlorine’s electron-withdrawing effects, enhancing electrophilicity at the carbonyl carbon.

Biological Activity

2,3,4,5-Tetrachlorobenzoyl chloride is a chlorinated aromatic compound that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its inhibitory effects on various enzymes and potential applications in medicinal chemistry.

Chemical Structure and Properties

• Chemical Formula : C7HCl5O
• Molecular Weight : 273.3 g/mol
• Physical State : Colorless to yellowish liquid
• Hazards : Causes severe skin burns and eye damage; may be corrosive to metals .

Biological Activity Overview

The biological activity of this compound has been primarily studied in the context of its derivatives, particularly in relation to glycosidase inhibition. Glycosidases are critical enzymes involved in carbohydrate metabolism and are often targets for drug development.

Glycosidase Inhibition

Recent studies have demonstrated that derivatives of this compound exhibit varying degrees of inhibition against glycosidases:

• Inhibition Potency : The IC50 values for these compounds range from very potent (IC50 < 0.1 μM) to weak (IC50 > 250 μM). For instance:
  • Potent Inhibitors : Some derivatives showed IC50 values as low as 5 μM against Saccharomyces cerevisiae α-glucosidase.
  • Moderate Inhibitors : Compounds with IC50 values between 100–249 μM displayed moderate inhibition against maltase .

Compound	Target Enzyme	IC50 Value (μM)
2,3,4,5-Tetrachlorobenzamide	α-Glucosidase	5
2,3,4,5-Tetrachlorobenzamide	Maltase	207
2,3,4,5-Tetrachlorobenzamide	Bovine liver β-glucosidase	543

Case Studies and Research Findings

• Glycosidase Inhibition Study : A study evaluated the inhibition of various glycosidases by a series of tetrachlorobenzamide derivatives. The results indicated that compounds with a para-substituted boronate ester group exhibited significant inhibition against multiple cancer cell lines while showing selectivity towards normal cells .
• Antifungal Activity Assessment : Another research highlighted the synthesis of cyclic depsipeptides using tetrachlorobenzoyl chloride derivatives. These compounds were assessed for antifungal activity and demonstrated notable efficacy against certain fungal strains .
• Mechanistic Insights : The mechanism of action for these inhibitors was explored through structural analysis. The presence of chlorine substituents was found to enhance the binding affinity to the active sites of glycosidases due to increased electron-withdrawing effects .

Future Directions

The promising biological activities associated with this compound derivatives suggest potential applications in drug development. Future research should focus on:

• Structure-Activity Relationship (SAR) : Investigating how modifications to the chemical structure affect biological activity.
• In Vivo Studies : Conducting animal studies to evaluate the therapeutic potential and safety profiles of these compounds.
• Broader Biological Targets : Exploring other enzyme targets beyond glycosidases to expand the therapeutic applications.

Q & A

Basic Questions

Q. What are the standard laboratory synthesis methods for 2,3,4,5-tetrachlorobenzoyl chloride, and how are reaction conditions optimized?

Synthesis typically involves chlorination of benzoyl chloride derivatives or side-chain chlorination of aromatic precursors. For example, industrial methods refine byproducts like 4-chlorobenzotrichloride (p-TRI) into this compound via controlled chlorination and purification . Key parameters include:

• Catalysts : Use of Lewis acids (e.g., FeCl₃) to enhance regioselectivity.
• Temperature : Maintained between 40–60°C to avoid decomposition.
• Solvent selection : Non-polar solvents (e.g., toluene) prevent hydrolysis .

Q. What are the critical physicochemical properties of this compound, and how do they influence experimental handling?

• Molecular formula : C₇HCl₅O; Molecular weight : 278.33–278.35 g/mol (varies by purity) .
• Melting point : 38–42°C (solid form, stored under inert gas to avoid moisture-induced decomposition) .
• Solubility : Miscible in toluene, dichloromethane; insoluble in water .
  These properties necessitate anhydrous conditions and corrosion-resistant equipment due to its reactivity with metals and moisture .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Acid-resistant gloves, goggles, and lab coats.
• Ventilation : Use fume hoods to avoid inhalation of vapors.
• Emergency measures :
  • Skin contact: Immediate washing with soap/water; remove contaminated clothing .
  • Eye exposure: Flush with water for ≥15 minutes .
  • Spills: Neutralize with alkaline solutions (e.g., sodium bicarbonate) .

Q. How is the structural characterization of this compound performed?

• NMR spectroscopy : ¹³C and ¹H NMR to confirm chlorine substitution patterns and carbonyl functionality.
• Mass spectrometry : High-resolution MS to validate molecular weight (e.g., m/z 278.33) .
• X-ray diffraction (XRD) : For crystalline structure analysis (limited due to hygroscopicity) .

Advanced Research Questions

Q. How can discrepancies in reported melting points (e.g., 38–42°C vs. other chlorinated analogs) be systematically investigated?

• Purity assessment : Use HPLC or GC-MS to quantify impurities (e.g., residual solvents or isomers).
• Thermogravimetric analysis (TGA) : Monitor decomposition profiles under controlled humidity.
• Inter-laboratory calibration : Compare data using standardized reference materials to isolate measurement variability .

Q. What reaction mechanisms explain the formation of byproducts during synthesis, and how can selectivity be improved?

• Mechanistic studies : Trace byproducts (e.g., polychlorinated derivatives) via LC-MS and propose pathways (e.g., over-chlorination or radical intermediates).
• Optimization strategies :
  • Adjust stoichiometry of Cl₂ or AlCl₃ to minimize over-substitution.
  • Use flow chemistry for precise temperature/residence time control .

Q. How does this compound degrade in environmental matrices, and what analytical methods detect its transformation products?

• Hydrolysis studies : Monitor in aqueous buffers (pH 4–9) via HPLC to identify hydrolysis products (e.g., tetrachlorobenzoic acid).
• Photodegradation : Expose to UV light and analyze using GC-ECD for chlorinated aromatic fragments .

Q. What green chemistry approaches can minimize waste in its synthesis?

• Byproduct valorization : Convert p-TRI (a chlorination byproduct) into this compound via catalytic refinement .
• Solvent recycling : Recover toluene via distillation to reduce hazardous waste .

Q. How do electronic effects of chlorine substituents influence its reactivity in nucleophilic acyl substitution reactions?

• Computational modeling : Use DFT calculations to map electron-withdrawing effects on carbonyl reactivity.
• Kinetic studies : Compare reaction rates with less chlorinated analogs (e.g., 2,4-dichlorobenzoyl chloride) under identical conditions .

Synthesis routes and methods

Procedure details

The desired tetrachlorobenzoyl chloride is prepared by reacting the tetrachlorobenzoic acid with thionyl chloride. A six fold molar excess of thionyl chloride is slowly added to the acid. This mixture is heated to reflux and held at this temperature for 1.25 hours. The solution is then cooled and the excess thionyl chloride vacuum distilled off. The solution is further distilled under vacuum to yield the pure tetrachlorobenzoyl chloride in 92-93% yield.